4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H10FN3O2S/c16-11-6-4-10(5-7-11)14-9-22-15(18-14)17-12-2-1-3-13(8-12)19(20)21/h1-9H,(H,17,18)
• InChI Key: BQFJSQKOQMGJBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C15H10FN3O2S
• Molecular Weight: 315.3 g/mol

Description

4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine, also known as FNPA, is a thiazole derivative that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. FNPA is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. The compound has shown promising results in various studies, making it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. The compound has been shown to inhibit the activity of certain kinases and phosphatases, which play a crucial role in cell signaling and regulation. Additionally, 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine has been found to induce apoptosis, or programmed cell death, in cancer cells, possibly through the activation of specific pathways.
Biochemical and Physiological Effects
4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine has been found to have various biochemical and physiological effects in experimental models. The compound has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, which play a crucial role in the development of inflammation. Additionally, 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine has been found to inhibit the activity of specific enzymes involved in the metabolism of drugs, suggesting potential applications in drug discovery and development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine in lab experiments is its high yield of synthesis, making it an efficient and cost-effective method. Additionally, the compound has shown promising results in various studies, making it a potential candidate for the development of new drugs. However, one of the limitations of using 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine is its limited solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine, particularly in the field of medicinal chemistry. One potential direction is the development of new drugs based on the structure of 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine, with potential applications in the treatment of cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine and its potential applications in drug discovery and development. Finally, the development of new synthesis methods for 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine involves the condensation of 4-fluoroaniline and 3-nitrobenzaldehyde, followed by the addition of elemental sulfur and thiosemicarbazide. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain pure 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine. The yield of the reaction is typically high, making it an efficient method for the synthesis of 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine.

Scientific Research Applications

4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine has shown potential in various scientific research applications, particularly in the field of medicinal chemistry. The compound has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. 4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazol-2-amine has been found to inhibit the growth of cancer cells and reduce inflammation in various experimental models. Additionally, the compound has shown promising results in inhibiting the growth of pathogenic bacteria, making it a potential candidate for the development of new antibiotics.